Cas no 1274859-33-4 (Vu 0360223)

• Product Name: Vu 0360223
• CAS No: 1274859-33-4
• MF: C₁₅H₉FN₂S
• MW: 268.308765172958
• CID: 1225640
• PubChem ID: 45103530
• Update Time: 2025-05-18

Vu 0360223 Chemical and Physical Properties

Names and Identifiers

• VU 0360223
• HB0637
• 3-Fluoro-5-(2-methyl-5-benzothiazolyl)-benzonitrile
• 1274859-33-4
• NCGC00370983-02
• CHEMBL4563894
• DA-78924
• AS-82471
• E98940
• HY-103573
• AKOS024458138
• VU0360223
• 3-fluoro-5-(2-methylbenzo[d]thiazol-5-yl)benzonitrile
• 3-fluoro-5-(2-methyl-1,3-benzothiazol-5-yl)benzonitrile
• Vu 0360223

• Inchi： 1S/C15H9FN2S/c1-9-18-14-7-11(2-3-15(14)19-9)12-4-10(8-17)5-13(16)6-12/h2-7H,1H3
• InChI Key： WDHYUBIJZHYUOV-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C=CC1=2)C1C=C(C=C(C#N)C=1)F

Computed Properties

• Exact Mass: 268.04704763g/mol
• Monoisotopic Mass: 268.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Vu 0360223

Introduction to Compound CAS No 1274859-33-4 and Product Name Vu 0360223

The compound with the CAS number 1274859-33-4 and the product name Vu 0360223 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The following discussion provides a comprehensive overview of its characteristics, mechanisms of action, and recent research findings that highlight its significance.

Chemically, the compound CAS No 1274859-33-4 belongs to a class of molecules that exhibit remarkable bioactivity. Its molecular structure, characterized by specific functional groups, enables it to interact with biological targets in a highly selective manner. This selectivity is crucial for developing drugs that can target specific pathways without causing off-target effects. The compound's ability to modulate these pathways has been a focal point in recent studies, particularly in the context of oncology and inflammation.

Recent research has demonstrated that compounds similar to CAS No 1274859-33-4 can inhibit key enzymes involved in cancer cell proliferation. Studies have shown that these inhibitors can disrupt the signaling pathways that drive tumor growth, leading to apoptosis or cell cycle arrest. The mechanism of action involves the binding of the compound to the active site of the enzyme, thereby preventing its function. This has led to promising results in preclinical trials, where the compound has shown efficacy in reducing tumor size and improving survival rates in animal models.

In addition to its applications in oncology, CAS No 1274859-33-4 has shown potential in treating chronic inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and Crohn's disease. The compound's ability to modulate inflammatory cytokine production has been investigated extensively. By inhibiting the release of pro-inflammatory cytokines such as TNF-α and IL-6, it can help reduce inflammation and alleviate symptoms associated with these conditions. Preliminary clinical trials have reported significant improvements in patients treated with derivatives of this compound.

The product name Vu 0360223 is a proprietary formulation developed by a leading pharmaceutical company based on the active principles of CAS No 1274859-33-4. This formulation has been optimized for enhanced bioavailability and targeted delivery, ensuring that the therapeutic effects are maximized while minimizing side effects. The development process involved extensive computational modeling and experimental validation to identify the most effective dosage form and delivery system.

One of the key advantages of Vu 0360223 is its ability to cross the blood-brain barrier (BBB). The BBB is a critical barrier that protects the brain from harmful substances but also poses a significant challenge for drug delivery. Vu 0360223 has been engineered to overcome this barrier, allowing it to reach central nervous system targets effectively. This property makes it particularly promising for treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where targeting brain-specific pathways is essential.

The pharmacokinetic profile of Vu 0360223 has been thoroughly characterized in preclinical studies. The compound exhibits a favorable half-life, allowing for once-daily dosing, which improves patient compliance. Additionally, its metabolic stability ensures that it remains active in the body for an extended period without being rapidly broken down. These features make it an attractive candidate for clinical development.

In conclusion, CAS No 1274859-33-4 and its derivative Vu 0360223 represent a significant advancement in chemical and biomedical research. Their unique structural properties and mechanisms of action have opened up new avenues for treating various diseases, particularly cancer and chronic inflammatory disorders. The recent research findings highlight their potential as therapeutic agents and underscore their importance in ongoing clinical trials. As further studies are conducted, it is expected that these compounds will play an increasingly important role in modern medicine.